Cas no 57114-73-5 (2-Methylidene-2,3-dihydro-1,3-benzoxazole)

• Product Name: 2-Methylidene-2,3-dihydro-1,3-benzoxazole
• CAS No: 57114-73-5
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 2832696
• PubChem ID: 20042869
• Update Time: 2025-04-21

2-Methylidene-2,3-dihydro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL764769
• 2-Methylidene-2,3-dihydro-1,3-benzoxazole
• 57114-73-5
• DTXSID30601948

• Inchi： 1S/C8H7NO/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5,9H,1H2
• InChI Key： XWPHROCGRQOCJK-UHFFFAOYSA-N
• SMILES： O1C(=C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines